Cas no 1594774-32-9 (1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1594774-32-9
• MF: C₇H₉F₂N₃O₃
• MW: 221.161468267441
• CID: 6180607
• PubChem ID: 102643356
• Update Time: 2025-06-11

1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592695
• 1594774-32-9

• Inchi： 1S/C7H9F2N3O3/c1-15-3-4-6(7(13)14)10-11-12(4)2-5(8)9/h5H,2-3H2,1H3,(H,13,14)
• InChI Key： RKJYDXAFSXZXNX-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(C(=O)O)N=N1)COC)F

Computed Properties

• Exact Mass: 221.06119748g/mol
• Monoisotopic Mass: 221.06119748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1594774-32-9)

1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1594774-32-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of difluoroethyl and methoxymethyl groups, contribute to its distinct chemical and biological properties.

The synthesis of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that leverages modern synthetic techniques and reagents. The key steps include the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by functional group modifications to introduce the difluoroethyl and methoxymethyl substituents. Recent advancements in fluorination methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible.

In terms of its chemical properties, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid exhibits high stability under various conditions. The presence of the carboxylic acid group imparts acidic properties to the molecule, which can be crucial for its biological activity. Additionally, the difluoroethyl group enhances lipophilicity and metabolic stability, while the methoxymethyl group contributes to solubility and bioavailability.

The biological activities of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid have been extensively studied in recent years. One of its most notable applications is in the development of antiviral agents. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes or pathways.

Beyond antiviral applications, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated that this compound can effectively reduce tumor growth in various cancer models.

In addition to its therapeutic potential, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid has been explored for its use as a chemical probe in academic research. Its unique structure and functional groups make it an ideal candidate for studying protein-ligand interactions and enzyme inhibition mechanisms. This has led to valuable insights into the molecular basis of various diseases and potential targets for drug discovery.

The safety profile of 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid is an important consideration for its development as a therapeutic agent. Extensive toxicology studies have been conducted to evaluate its safety in both in vitro and in vivo models. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, 1-(2,2-difluoroethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1594774-32-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.